Cas no 4128-41-0 (Urea,N-1-naphthalenyl-N'-octadecyl-)

• Product name: Urea,N-1-naphthalenyl-N'-octadecyl-
• CAS No: 4128-41-0
• MF: C₂₉H₄₆N₂O
• MW: 438.688348293304
• CID: 335018
• PubChem ID: 303395

Urea,N-1-naphthalenyl-N'-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1-naphthalen-1-yl-3-octadecylurea
• Urea,N-1-naphthalenyl-N'-octadecyl-
• 1-(1-NAPHTHYL)-3-OCTADECYLUREA
• 4128-41-0
• DTXSID70307472
• N-Naphthalen-1-yl-N'-octadecylurea
• NSC191536
• AKOS024432647
• NSC-191536

• Inchi： InChI=1S/C29H46N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-25-30-29(32)31-28-24-20-22-26-21-17-18-23-27(26)28/h17-18,20-24H,2-16,19,25H2,1H3,(H2,30,31,32)
• InChI Key： PNMUAOMURCMEGO-UHFFFAOYSA-N
• SMILES： C1(NC(NCCCCCCCCCCCCCCCCCC)=O)C2C(=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 438.36128
• Monoisotopic Mass: 438.361014095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13